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Compound of Interest

Compound Name: (S)-Campesterol-d6

Cat. No.: B15553482

(S)-Campesterol-d6 is a deuterated form of (S)-Campesterol, a common phytosterol found in
plants. Its structural similarity to cholesterol makes it a valuable tool in various research
applications, particularly in the fields of metabolomics, drug development, and clinical
diagnostics. This technical guide provides an in-depth overview of the molecular properties,
experimental applications, and biological relevance of (S)-Campesterol-d6 for researchers,
scientists, and drug development professionals.

Core Molecular Data

The fundamental molecular characteristics of (S)-Campesterol-d6é are summarized in the table
below, providing a quick reference for experimental design and data analysis.

Property Value Citation
Molecular Formula C2sH42D60O [1][2][3]
Molecular Weight 406.72 g/mol [1112][3]
CAS Number 2260669-13-2 [1]

Applications in Isotope Dilution Mass Spectrometry

A primary application of (S)-Campesterol-d6 is as an internal standard in isotope dilution mass
spectrometry (IDMS) for the precise quantification of campesterol and other phytosterols in
biological matrices.[4] This technique is considered the gold standard for sterol analysis due to

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15553482?utm_src=pdf-interest
https://www.benchchem.com/product/b15553482?utm_src=pdf-body
https://www.benchchem.com/product/b15553482?utm_src=pdf-body
https://www.benchchem.com/product/b15553482?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21620808/
https://www.cabidigitallibrary.org/doi/10.1079/cabireviews.2025.0049
https://pubmed.ncbi.nlm.nih.gov/25701095/
https://pubmed.ncbi.nlm.nih.gov/21620808/
https://www.cabidigitallibrary.org/doi/10.1079/cabireviews.2025.0049
https://pubmed.ncbi.nlm.nih.gov/25701095/
https://pubmed.ncbi.nlm.nih.gov/21620808/
https://www.benchchem.com/product/b15553482?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sterol_Analysis_using_Isotope_Dilution_Mass_Spectrometry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

its high accuracy and precision.[4] The use of a deuterated standard like (S)-Campesterol-d6
allows for the correction of analyte loss during sample preparation and analysis, ensuring
reliable results.

Generalized Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of phytosterols using
(S)-Campesterol-d6 as an internal standard with gas chromatography-mass spectrometry
(GC-MS) or liquid chromatography-mass spectrometry (LC-MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(S)-Campesterol-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553482#s-campesterol-d6-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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